Cas no 2229336-52-9 (tert-butyl N-{3-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate
• CAS No: 2229336-52-9
• MF: C₁₅H₂₀F₄N₂O₂
• MW: 336.32511806488
• CID: 6255186
• PubChem ID: 165836711
• Update Time: 2025-05-24

tert-butyl N-{3-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate
• 2229336-52-9
• tert-butyl N-{3-amino-2-[2-fluoro-4-(trifluoromethyl)phenyl]propyl}carbamate
• EN300-1890759

• Inchi： 1S/C15H20F4N2O2/c1-14(2,3)23-13(22)21-8-9(7-20)11-5-4-10(6-12(11)16)15(17,18)19/h4-6,9H,7-8,20H2,1-3H3,(H,21,22)
• InChI Key： TUGWOKDCVJTYDA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.14609053g/mol
• Monoisotopic Mass: 336.14609053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-amino-2-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate

Ter-butyl N-{3-amino-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate: A Comprehensive Overview

Ter-butyl N-{3-amino-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate, identified by the CAS registry number 2229336-52-9, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a carbamate functional group attached to a substituted phenylpropyl chain. The presence of fluorine atoms and trifluoromethyl groups in its structure contributes to its distinct chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of tert-butyl N-{3-amino-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methodologies have enabled more efficient pathways for the synthesis of such compounds, reducing production costs and environmental impact. Researchers have also explored the use of green chemistry principles in the synthesis process, aligning with global efforts to promote sustainable chemical manufacturing.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its unique structure allows for controlled drug release mechanisms, which are critical in targeted therapy applications. Studies have demonstrated that the compound's fluorinated groups enhance its stability and bioavailability, making it a potential candidate for use in pharmaceutical formulations. Additionally, its ability to form stable complexes with various biomolecules has opened avenues for its use in diagnostic imaging technologies.

The structural properties of tert-butyl N-{3-amino-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate have also been leveraged in materials science. Recent research has focused on its application as a precursor for advanced polymers and coatings. The compound's ability to undergo polymerization under specific conditions has led to the development of materials with enhanced mechanical and thermal properties. These materials are being explored for use in aerospace, automotive, and electronics industries, where high-performance materials are essential.

In the context of environmental science, this compound has been studied for its potential role in pollution control technologies. Its ability to act as a catalyst in certain decontamination processes has been highlighted in recent studies. Researchers have reported that the compound can facilitate the breakdown of organic pollutants in water, offering a sustainable solution to water treatment challenges. This application underscores the versatility of tert-butyl N-{3-amino-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate across multiple scientific disciplines.

The toxicity profile of this compound has also been a focal point of recent investigations. Studies conducted under controlled laboratory conditions have provided insights into its potential health risks and environmental impacts. Results indicate that while the compound exhibits low acute toxicity, long-term exposure studies are necessary to fully understand its effects on human health and ecosystems. Regulatory agencies are closely monitoring these findings to ensure that safety standards are maintained during its production and use.

In conclusion, tert-butyl N-{3-amino-2-fluoro-4-(trifluoromethyl)phenylpropyl}carbamate, with its CAS number 2229336-52-9, represents a versatile and innovative chemical entity with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses for this compound, while efforts to optimize its synthesis and evaluate its safety profile ensure that it remains at the forefront of chemical innovation.